Cas no 3445-76-9 (3H-1,2-Dithiole-3-thione,5-phenyl-)

3H-1,2-Dithiole-3-thione,5-phenyl- structure
3445-76-9 structure
Product Name:3H-1,2-Dithiole-3-thione,5-phenyl-
CAS No:3445-76-9
MF:C9H6S3
MW:210.338938236237
CID:322057
PubChem ID:76982
Update Time:2025-04-19

3H-1,2-Dithiole-3-thione,5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2-Dithiole-3-thione,5-phenyl-
    • 5-phenyldithiole-3-thione
    • 5-phenyl-1,2-dithiole-3-thione
    • KBR7H7H8Z5
    • HMS1531A02
    • 5-Phenyl-3H-1,2-dithiole-3-thione #
    • NSC185350
    • DTXSID30188022
    • Maybridge4_003522
    • 5-Phenyl-3H-1,2-dithiole-3-thione
    • 3H-1,2-Dithiole-3-thione, 5-phenyl-
    • 3445-76-9
    • SCHEMBL596141
    • NSC160617
    • BRD-K43055582-001-01-2
    • UNII-KBR7H7H8Z5
    • NSC 185350
    • NSC-185350
    • NSC-160617
    • CCG-253047
    • CHEMBL181190
    • 5-Phenyl-[1,2]dithiole-3-thione
    • CS-0110126
    • NSC 160617
    • 5-phenyl-1,2-dithiol-3-thione
    • AKOS000279677
    • Inchi: 1S/C9H6S3/c10-9-6-8(11-12-9)7-4-2-1-3-5-7/h1-6H
    • InChI Key: NYJHOCZVKHRRLG-UHFFFAOYSA-N
    • SMILES: S1C(=CC(=S)S1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 209.96328
  • Monoisotopic Mass: 209.96316371g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 82.7Ų

Experimental Properties

  • Density: 1.3287 (rough estimate)
  • Boiling Point: 309.88°C (rough estimate)
  • Refractive Index: 1.6200 (estimate)
  • PSA: 0
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